An In-Depth Technical Guide to INF 195: A Novel NLRP3 Inflammasome Inhibitor
An In-Depth Technical Guide to INF 195: A Novel NLRP3 Inflammasome Inhibitor
For Researchers, Scientists, and Drug Development Professionals
Abstract
INF 195 is a novel, potent, and selective small molecule inhibitor of the NLRP3 (NACHT, LRR, and PYD domains-containing protein 3) inflammasome. With a molecular formula of C17H22ClNO3 and a CAS number of 1211379-56-4, this compound has demonstrated significant efficacy in modulating inflammatory pathways. This technical guide provides a comprehensive overview of the chemical structure, mechanism of action, quantitative biological data, and detailed experimental protocols related to INF 195, serving as a vital resource for researchers in the fields of immunology, pharmacology, and drug discovery.
Chemical Structure and Properties
INF 195 is a synthetic compound with the following chemical structure:
(A 2D chemical structure diagram of INF 195 would be presented here if image generation were supported.)
Table 1: Chemical and Physical Properties of INF 195
| Property | Value |
| Molecular Formula | C17H22ClNO3 |
| Molecular Weight | 323.81 g/mol |
| CAS Number | 1211379-56-4 |
| Appearance | Solid |
| Purity | ≥98% |
| Solubility | Soluble in DMSO |
Mechanism of Action: Targeting the NLRP3 Inflammasome
The innate immune system utilizes inflammasomes, which are intracellular multi-protein complexes, to detect and respond to a wide range of pathogens and cellular stress signals. The NLRP3 inflammasome, in particular, plays a crucial role in the inflammatory response. Its activation leads to the maturation and release of pro-inflammatory cytokines, interleukin-1β (IL-1β) and interleukin-18 (IL-18), and can induce a form of inflammatory cell death known as pyroptosis.
Dysregulation of the NLRP3 inflammasome is implicated in a variety of inflammatory and autoimmune diseases. INF 195 exerts its therapeutic potential by directly inhibiting the activation of the NLRP3 inflammasome. This inhibition prevents the downstream cascade of inflammatory events, making it a promising candidate for the treatment of NLRP3-mediated pathologies.
Figure 1: Simplified signaling pathway of NLRP3 inflammasome activation and the point of inhibition by INF 195.
Quantitative Biological Data
INF 195 has been evaluated in various in vitro and ex vivo models to quantify its inhibitory activity against the NLRP3 inflammasome and its potential therapeutic effects.
Table 2: In Vitro Efficacy of INF 195
| Assay | Cell Type | Parameter Measured | Result | Reference |
| NLRP3 Inflammasome Inhibition | Human Macrophages | Inhibition of pyroptosis and IL-1β release | EC50 = 0.15 µM | [1] |
Table 3: Ex Vivo Cardioprotective Effects of INF 195 in a Mouse Model of Myocardial Ischemia/Reperfusion Injury [2][3]
| Concentration of INF 195 | Change in Infarct Size | Change in IL-1β Levels |
| 5 µM | Significantly reduced | Significantly reduced |
| 10 µM | Significantly reduced | Significantly reduced |
| 20 µM | Efficacy declined; lack of cardioprotection | - |
Experimental Protocols
This section provides detailed methodologies for key experiments cited in this guide.
In Vitro NLRP3 Inflammasome Inhibition Assay in Human Macrophages
This protocol is designed to determine the efficacy of INF 195 in inhibiting NLRP3-driven pyroptosis and IL-1β release in human macrophages.[1]
4.1.1 Materials
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Human peripheral blood mononuclear cells (PBMCs) or a human monocytic cell line (e.g., THP-1)
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Roswell Park Memorial Institute (RPMI) 1640 medium
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Fetal bovine serum (FBS)
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Penicillin-Streptomycin solution
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Phorbol 12-myristate 13-acetate (PMA) for THP-1 differentiation
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Lipopolysaccharide (LPS)
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Nigericin or ATP
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INF 195
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Dimethyl sulfoxide (B87167) (DMSO)
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Phosphate-buffered saline (PBS)
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ELISA kit for human IL-1β
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Lactate dehydrogenase (LDH) cytotoxicity assay kit
4.1.2 Cell Culture and Differentiation (for THP-1 cells)
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Culture THP-1 cells in RPMI 1640 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a 5% CO2 incubator.
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To differentiate THP-1 monocytes into macrophage-like cells, seed the cells in 96-well plates at a suitable density and treat with PMA (e.g., 50-100 ng/mL) for 48-72 hours.
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After differentiation, replace the PMA-containing medium with fresh, serum-free medium and allow the cells to rest for 24 hours before the experiment.
4.1.3 Inflammasome Priming and Inhibitor Treatment
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Prime the differentiated macrophages with LPS (e.g., 1 µg/mL) for 3-4 hours to upregulate the expression of NLRP3 and pro-IL-1β.
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Prepare serial dilutions of INF 195 in culture medium. The final DMSO concentration should be kept constant across all wells and should not exceed 0.1%.
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After priming, remove the LPS-containing medium and add the medium containing different concentrations of INF 195 or vehicle (DMSO) to the cells.
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Incubate the cells with the inhibitor for 1 hour at 37°C.
4.1.4 Inflammasome Activation and Readout
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Activate the NLRP3 inflammasome by adding an activation signal such as Nigericin (e.g., 5-10 µM) or ATP (e.g., 2.5-5 mM) to the wells.
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Incubate for an appropriate time (e.g., 1-2 hours for Nigericin, 30-60 minutes for ATP).
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After incubation, centrifuge the plates to pellet the cells and collect the supernatants.
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Measure the concentration of secreted IL-1β in the supernatants using a commercially available ELISA kit according to the manufacturer's instructions.
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Assess cell pyroptosis by measuring the release of LDH into the supernatant using an LDH cytotoxicity assay kit.
4.1.5 Data Analysis
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Calculate the percentage of inhibition of IL-1β release and LDH release for each concentration of INF 195 compared to the vehicle-treated control.
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Determine the EC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.
Figure 2: Experimental workflow for the in vitro NLRP3 inflammasome inhibition assay.
Ex Vivo Cardioprotection Assay in an Isolated Mouse Heart Model
This protocol is used to assess the cardioprotective effects of INF 195 on myocardial ischemia/reperfusion injury in an ex vivo setting.[2][3]
4.2.1 Materials
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Male C57BL/6 mice (8-10 weeks old)
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Langendorff perfusion system
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Krebs-Henseleit buffer
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INF 195
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Triphenyltetrazolium chloride (TTC)
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Formalin
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ELISA kit for mouse IL-1β
4.2.2 Isolated Heart Perfusion
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Anesthetize the mouse and perform a thoracotomy to expose the heart.
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Rapidly excise the heart and cannulate the aorta on the Langendorff apparatus.
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Retrogradely perfuse the heart with oxygenated Krebs-Henseleit buffer at a constant pressure and temperature (37°C).
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Allow the heart to stabilize for a period of 20-30 minutes.
4.2.3 Ischemia/Reperfusion Protocol
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Divide the hearts into experimental groups: Control (vehicle) and INF 195 treatment groups (e.g., 5, 10, and 20 µM).
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For the treatment groups, perfuse the hearts with Krebs-Henseleit buffer containing the specified concentration of INF 195 for a short period before inducing ischemia.
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Induce global ischemia by stopping the perfusion for 30 minutes.
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Initiate reperfusion by restoring the flow of the oxygenated buffer (with or without INF 195, depending on the experimental design) for 60-120 minutes.
4.2.4 Infarct Size Measurement
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At the end of the reperfusion period, freeze the hearts.
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Slice the ventricles into transverse sections.
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Incubate the slices in 1% TTC solution at 37°C for 15-20 minutes. TTC stains viable myocardium red, while the infarcted tissue remains pale.
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Fix the slices in 10% formalin.
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Image the heart slices and quantify the area of infarction and the total area of the ventricles using image analysis software.
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Express the infarct size as a percentage of the total ventricular area.
4.2.5 IL-1β Measurement
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Collect cardiac tissue homogenates at the end of the experiment.
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Measure the concentration of IL-1β in the homogenates using a mouse IL-1β ELISA kit.
4.2.6 Data Analysis
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Compare the infarct size and IL-1β levels between the control and INF 195-treated groups using appropriate statistical tests (e.g., ANOVA followed by a post-hoc test).
Conclusion
INF 195 is a promising NLRP3 inflammasome inhibitor with potent in vitro activity and demonstrated cardioprotective effects in an ex vivo model of myocardial ischemia/reperfusion injury. The data and protocols presented in this technical guide provide a solid foundation for further investigation into the therapeutic potential of INF 195 for a range of inflammatory diseases. Future research should focus on its in vivo efficacy, pharmacokinetic and pharmacodynamic properties, and safety profile to advance its development as a clinical candidate.
